2-(Tritylamino)-3-(1-tritylimidazol-4-yl)propanoic acid
Overview
Description
2-(Tritylamino)-3-(1-tritylimidazol-4-yl)propanoic acid, also known as TTMA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of amino acid and contains a trityl group, which makes it highly stable and resistant to degradation. TTMA has been studied for its ability to act as a fluorescent probe, as well as its potential as a tool for the study of protein-protein interactions.
Scientific Research Applications
Corrosion Inhibition
Research has shown that certain chemical compounds, including benzothiazole derivatives, are effective as corrosion inhibitors for carbon steel in acidic environments. While not directly mentioning 2-(Tritylamino)-3-(1-tritylimidazol-4-yl)propanoic acid, studies on similar structures highlight their potential in offering extra stability and higher inhibition efficiencies against steel corrosion, suggesting a possible application area for corrosion protection in industrial settings (Hu et al., 2016).
Antiviral Activity
Compounds synthesized through microwave irradiation, including (quinazolin-4-ylamino)methyl-phosphonates, have shown weak to good anti-Tobacco mosaic virus (TMV) activity. This suggests that structurally complex compounds, possibly including 2-(Tritylamino)-3-(1-tritylimidazol-4-yl)propanoic acid, could have potential applications in developing antiviral agents (Luo et al., 2012).
Synthetic Chemistry Applications
Various studies have focused on the synthesis of complex molecules for different applications, including the generation of structurally diverse libraries through alkylation and ring closure reactions. Such synthetic methods could be applicable for modifying or enhancing the properties of 2-(Tritylamino)-3-(1-tritylimidazol-4-yl)propanoic acid for specific scientific applications (Roman, 2013).
Fluorescence Derivatisation
The derivatisation of amino acids for fluorescence studies highlights the versatility of certain compounds in biological assays. While 2-(Tritylamino)-3-(1-tritylimidazol-4-yl)propanoic acid was not specifically mentioned, similar compounds have been used to enhance fluorescence for easier detection in various studies, indicating potential research applications in this area (Frade et al., 2007).
properties
IUPAC Name |
2-(tritylamino)-3-(1-tritylimidazol-4-yl)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C44H37N3O2/c48-42(49)41(46-43(34-19-7-1-8-20-34,35-21-9-2-10-22-35)36-23-11-3-12-24-36)31-40-32-47(33-45-40)44(37-25-13-4-14-26-37,38-27-15-5-16-28-38)39-29-17-6-18-30-39/h1-30,32-33,41,46H,31H2,(H,48,49) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FFVVHORODDZQPF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)NC(CC4=CN(C=N4)C(C5=CC=CC=C5)(C6=CC=CC=C6)C7=CC=CC=C7)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C44H37N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60298663 |
Source
|
| Record name | n,1-ditritylhistidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60298663 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
639.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Tritylamino)-3-(1-tritylimidazol-4-yl)propanoic acid | |
CAS RN |
74853-62-6 |
Source
|
| Record name | NSC125175 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=125175 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | n,1-ditritylhistidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60298663 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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